Cas no 2673-16-7 (Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)-)
2673-16-7 structure
Product Name:Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)-
Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)-
- 2-(4-oxaldehydoylphenyl)-2-oxoacetaldehyde
- 1,4-Benzenediacetaldehyde, alpha,alpha'-dioxo-
- p-Phenylenediglyoxal
- SCHEMBL222221
- 2-(4-Oxaldehydoylphenyl)-2-oxo-acetaldehyde
- 1,4-diglyoxalylbenzene
- 2,2'-(1,4-phenylene)bis(2-oxoacetaldehyde)
- 1,4-Phenyldiglyoxal
- 2673-16-7
- DTXSID70181239
- AKOS016015502
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- Inchi: 1S/C10H6O4/c11-5-9(13)7-1-2-8(4-3-7)10(14)6-12/h1-6H
- InChI Key: DTCYNRIBBFRFNN-UHFFFAOYSA-N
- SMILES: O=C(C=O)C1C=CC(C(C=O)=O)=CC=1
Computed Properties
- Exact Mass: 190.02658
- Monoisotopic Mass: 190.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- Density: 1.292
- Boiling Point: 321.9°Cat760mmHg
- Flash Point: 137.2°C
- Refractive Index: 1.547
- PSA: 68.28
Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2673-16-7 (Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)-) Related Products
- 3363-97-1(1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione))
- 48160-61-8(Ethanone,1,1'-(1,4-phenylene)bis[2,2-dihydroxy-)
- 134-81-6(diphenylethane-1,2-dione)
- 77092-81-0(Benzil-d10)
- 579-07-7(1-Phenylpropane-1,2-dione)
- 2431-00-7(4-Methylbenzil)
- 1074-12-0(2-Oxo-2-phenylacetaldehyde)
- 16208-20-1(1-Naphthylglyoxal hydrate)
- 3457-48-5(4,4'-Dimethylbenzil)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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